Cas no 1807199-62-7 (4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid)

• Product Name: 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid
• CAS No: 1807199-62-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4794186
• Update Time: 2025-06-11

4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C10H8BrNO3/c11-10-7(4-12)1-6(3-9(14)15)2-8(10)5-13/h1-2,13H,3,5H2,(H,14,15)
• InChI Key： ZTBRGJHPQTVBOQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)O)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3

Additional information on 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid

Comprehensive Overview of 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid (CAS No. 1807199-62-7)

4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid (CAS No. 1807199-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated for convenience in scientific literature, features a bromine substituent and a cyano group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The molecular structure of 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid includes a hydroxymethyl group, which enhances its solubility in polar solvents, making it a versatile candidate for various chemical reactions. Its phenylacetic acid backbone is a common motif in bioactive compounds, further increasing its relevance in drug discovery. Recent studies have explored its potential in developing novel anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for new therapeutic options in the face of rising antibiotic resistance.

In the context of green chemistry, 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, addressing the global push for environmentally friendly manufacturing processes. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) principles in the chemical industry, a topic frequently searched by professionals and investors alike.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized healthcare, scientists are examining how derivatives of 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid could be tailored to target specific genetic markers. This connects to popular searches on "next-generation drug development" and "biomarker-driven therapies," highlighting the compound's relevance in cutting-edge medical research.

From an analytical perspective, 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid poses interesting challenges and opportunities for chromatographic techniques and mass spectrometry. Its distinct functional groups allow for precise detection and quantification, making it a valuable reference standard in quality control laboratories. This aspect is particularly important for professionals searching for "HPLC methods for brominated compounds" or "MS fragmentation patterns of cyano-substituted aromatics."

The compound's stability under various pH conditions has also been a subject of investigation, with implications for formulation science. As the pharmaceutical industry seeks to improve drug delivery systems, understanding the behavior of intermediates like 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid becomes crucial. This ties into frequently searched topics such as "pH-dependent degradation of drug intermediates" and "excipient compatibility studies."

In material science applications, the cyano and hydroxymethyl groups of 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid offer possibilities for creating novel polymers with specific properties. Researchers are exploring its use in developing high-performance coatings and specialty adhesives, areas that consistently attract attention in industrial chemistry forums and patent filings.

Quality and safety considerations for handling 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid follow standard laboratory protocols for brominated organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended, reflecting the broader industry emphasis on laboratory safety best practices—a perennial topic in scientific communities.

The commercial availability of 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid (CAS No. 1807199-62-7) has increased in recent years, with suppliers offering various purity grades to meet different research needs. This availability supports its growing use in high-throughput screening programs and combinatorial chemistry approaches, both of which are hot topics in modern drug discovery pipelines.

Looking ahead, the scientific community anticipates further discoveries involving 4-Bromo-5-cyano-3-(hydroxymethyl)phenylacetic acid as its applications expand into emerging fields like proteolysis-targeting chimeras (PROTACs) and click chemistry platforms. These areas represent some of the most searched terms in contemporary medicinal chemistry, underscoring the compound's ongoing relevance in advancing scientific knowledge and technological innovation.